Cas no 883512-26-3 (2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde)

• Product Name: 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde
• CAS No: 883512-26-3
• MF: C₁₈H₁₉FN₂O
• MW: 298.354667901993
• CID: 993023
• PubChem ID: 26188740
• Update Time: 2025-06-09

2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde
• 2-(4-Benzyl-1-piperazino)-5-fluorobenzaldehyde
• 2-(4-benzylpiperazin-1-yl)-5-fluorobenzaldehyde
• 2-(4-Benzyl-1-piperazine)-5-fluoro-benzaldehyde
• DTXSID50649847
• 883512-26-3
• 2-(4-Benzyl-1-piperazinyl)-5-fluorobenzaldehyde

• MDL： MFCD06656550
• Inchi： 1S/C18H19FN2O/c19-17-6-7-18(16(12-17)14-22)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2
• InChI Key： WPPDDZDPBFYTTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 298.14800
• Monoisotopic Mass: 298.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.96330

2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde

Recent Advances in the Study of 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde (CAS: 883512-26-3)

The compound 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde (CAS: 883512-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzaldehyde and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving palladium-catalyzed cross-coupling and reductive amination. The improved synthetic protocol not only enhances the scalability of production but also ensures higher purity, which is critical for pharmacological evaluations.

Pharmacological investigations have revealed that 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde exhibits potent binding affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. In vitro studies using human neuroblastoma cell lines showed that the compound can effectively cross the blood-brain barrier (BBB), a crucial property for CNS-targeted therapeutics. Furthermore, preliminary in vivo studies in rodent models indicated anxiolytic and antidepressant-like effects, although further research is needed to elucidate the exact mechanisms and potential side effects.

Another significant advancement is the exploration of 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde as a precursor for the development of more complex drug candidates. Researchers have successfully derivatized the aldehyde group to produce a series of Schiff bases and hydrazones, which have shown enhanced bioactivity and selectivity. These derivatives are currently being evaluated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, recent studies have also investigated the compound's pharmacokinetic properties. A 2024 study in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution profiles, with a half-life that supports once-daily dosing in potential clinical applications. However, challenges remain in optimizing its metabolic stability, as the compound undergoes rapid hepatic clearance in some preclinical models.

In conclusion, 2-(4-Benzyl-1-piperazino)-5-fluoro-benzaldehyde (CAS: 883512-26-3) represents a promising scaffold for the development of new CNS therapeutics. Recent research has advanced our understanding of its synthesis, pharmacological effects, and potential applications, paving the way for future clinical studies. Continued efforts in structural optimization and mechanistic studies will be essential to fully harness its therapeutic potential.